Cas no 123067-26-5 (4'-Me ether-4',5,6-Trihydroxyflavanone)

4'-Me ether-4',5,6-Trihydroxyflavanone structure
123067-26-5 structure
Product name:4'-Me ether-4',5,6-Trihydroxyflavanone
CAS No:123067-26-5
MF:C16H14O5
MW:286.279365062714
CID:2020754
PubChem ID:14353344

4'-Me ether-4',5,6-Trihydroxyflavanone Chemical and Physical Properties

Names and Identifiers

    • 4'-Me ether-4',5,6-Trihydroxyflavanone
    • CHEBI:178317
    • 5,6-dihydroxy-2-(4-methoxyphenyl)-2,3-dihydrochromen-4-one
    • 5,6-Dihydroxy-4'-methoxyflavanone
    • LMPK12140103
    • 123067-26-5
    • Inchi: InChI=1S/C16H14O5/c1-20-10-4-2-9(3-5-10)14-8-12(18)15-13(21-14)7-6-11(17)16(15)19/h2-7,14,17,19H,8H2,1H3
    • InChI Key: ONKIXTJNUUWOHL-UHFFFAOYSA-N
    • SMILES: COc1ccc(cc1)C1CC(=O)c2c(O)c(O)ccc2O1

Computed Properties

  • Exact Mass: 286.08412354Da
  • Monoisotopic Mass: 286.08412354Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76Ų
  • XLogP3: 1.272

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